Cas no 965-40-2 (Butanedioic acid,1,4-dicyclohexyl ester)

Butanedioic acid,1,4-dicyclohexyl ester structure

965-40-2 structure

Product Name:Butanedioic acid,1,4-dicyclohexyl ester

CAS No:965-40-2

Molecular Formula:C₁₆H₂₆O₄

Molecular Weight:282.37524

CID:805017

PubChem ID:70405

Butanedioic acid,1,4-dicyclohexyl ester Properties

Names and Identifiers

- Butanedioic acid,1,4-dicyclohexyl ester
- dicyclohexyl butanedioate
- SuccinicAcidDicyclohexylEster
- DTXSID30242279
- NSC 406609
- Succinic acid dicyclohexyl ester
- WWQSMJYMCWMODI-UHFFFAOYSA-N
- 965-40-2
- Succinic acid, di(cyclohexyl) ester
- Succinic acid, dicyclohexyl ester
- NSC406609
- AI3-03887
- SCHEMBL258780
- BRN 2289111
- Dicyclohexyl succinate
- NSC-406609
- Butanedioic acid, dicyclohexyl ester
- +Expand
- InChIKey： WWQSMJYMCWMODI-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H26O4/c17-15(19-13-7-3-1-4-8-13)11-12-16(18)20-14-9-5-2-6-10-14/h13-14H,1-12H2
- SMILES： C1CCC(CC1)OC(=O)CCC(=O)OC2CCCCC2

Computed Properties

Exact Mass: 282.183
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 282.183
Heavy Atom Count: 20
Complexity: 282
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 52.6A^2

Experimental Properties

Refractive Index: 1.488
Boiling Point: 378.2°Cat760mmHg
Flash Point: 182.2°C
Density: 1.07

Butanedioic acid,1,4-dicyclohexyl ester Synthesis

Synthetic Circuit 1

110-82-7

965-40-2

959026-72-3

177738-29-3

92789-32-7

65181-96-6

55265-34-4

54812-71-4

54808-55-8

28746-99-8

20642-00-6

17961-10-3

6243-10-3

6222-35-1

4645-15-2

4351-54-6

1640-89-7

1551-44-6

1551-43-5

1117-59-5

931-17-9

930-68-7

629-11-8

622-45-7

540-07-8

504-01-8

286-20-4

142-62-1

111-29-5

109-60-4

108-94-1

108-93-0

108-88-3

108-87-2

100-41-4

96-41-3

71-41-0

66-25-1

Reaction Conditions

1.1 157 - 158 °C

Reference

: Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis

Martynenko, E. A.; Glazko, I. L.; Levanova, S. V.; Portnova, Yu. V., Russian Journal of Applied Chemistry, 2014, 87(7), 899-903

Butanedioic acid,1,4-dicyclohexyl ester Preparation Products

Butanedioic acid,1,4-dicyclohexyl ester Related Literature

1. Complexes formed between the platinum metals and halide ions. Part 2.—Extraction of haloplatinates by solutions of salts of amberlite LA-2 in carbon tetrachloride and in cyclohexane

Trans. Faraday Soc., 1965,61, 133-140
2. The discovery of antibacterial agents using diversity-oriented synthesis

Warren R. J. D. Galloway,Andreas Bender,Martin Welch,David R. Spring Chem. Commun., 2009, 2446-2462
3. Stress memory for the visualization detection of complicated mechanical structures via trap structure manipulation†

Zhichao Liu,Xue Yu,Lei Zhao,Haitao Tang,Zhaofeng Wang,Xiaodie Zhu,Xiuxia Yang,Feng Zhao,Jianbei Qiu,Xuhui Xu J. Mater. Chem. C, 2022,10, 11697-11702
4. Alkylsilyl compounds as enablers of atomic layer deposition: analysis of (Et3Si)3As through the GaAs process

Tiina Sarnet,Timo Hatanpää,Mikko Laitinen,Timo Sajavaara,Kenichiro Mizohata,Mikko Ritala,Markku Leskelä J. Mater. Chem. C, 2016,4, 449-454
5. Hyperpolarisation through reversible interactions with parahydrogen†

Aziz Asghar,Adrian Charlton,Steven Coombes,Gordon J. Dear,Richard. J. Lewis,Andrew D. Roberts Catal. Sci. Technol., 2014,4, 3544-3554
6. Conductive Pickering-poly(high internal phase emulsion) composite foams prepared with low loadings of single-walled carbon nanotubes†

Marie Claire Hermant,Bert Klumperman,Cor E. Koning Chem. Commun., 2009, 2738-2740
7. On the coupling of solvent characteristics to the electronic structure of solute molecules

Stuart Bogatko,Paul Geerlings,Frank De Proft Phys. Chem. Chem. Phys., 2014,16, 3807-3814
8. Results of a “Whole Effluent Assessment” study from different industrial sectors in Germany according to OSPAR's WEA strategy†

Stefan Gartiser,Christoph Hafner,Sven Oeking,Albrecht Paschke J. Environ. Monit., 2009,11, 359-369
9. Green synthesis of yellow-green emissive silicon nanoparticles and their application for the sensitive fluorescence detection of bilirubin†

Xuezhen Qin,Meicheng Lu Anal. Methods, 2023,15, 3034-3042
10. Back matter

Energy Environ. Sci., 2012,5, 5851-5854

965-40-2 (Butanedioic acid,1,4-dicyclohexyl ester) Related Products

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